Cas no 69352-99-4 (2-methylbicyclo[2.2.2]octane-2-carboxamide)

• Product Name: 2-methylbicyclo[2.2.2]octane-2-carboxamide
• CAS No: 69352-99-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1735295
• PubChem ID: 50398
• Update Time: 2025-04-21

2-methylbicyclo[2.2.2]octane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methylbicyclo[2.2.2]octane-2-carboxamide
• 3-methylbicyclo[2.2.2]octane-3-carboxamide
• DTXSID90989092
• 4-09-00-00186 (Beilstein Handbook Reference)
• 2-Methylbicyclo(2.2.2)octane-2-carboxamide
• BRN 3241441
• BICYCLO(2.2.2)OCTANE-2-CARBOXAMIDE, 2-METHYL-
• 2-Methylbicyclo[2.2.2]octane-2-carboximidic acid
• 69352-99-4

• Inchi： 1S/C10H17NO/c1-10(9(11)12)6-7-2-4-8(10)5-3-7/h7-8H,2-6H2,1H3,(H2,11,12)
• InChI Key： RMXNMWHEZQBBGA-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC2CCC1CC2)N

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.046
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.508
• PSA: 43.09